![molecular formula C22H17Cl2NO3 B3179402 [4-[2-[(4-Chlorobenzoyl)amino]ethyl]phenyl] 4-chlorobenzoate CAS No. 41859-56-7](/img/structure/B3179402.png)
[4-[2-[(4-Chlorobenzoyl)amino]ethyl]phenyl] 4-chlorobenzoate
Overview
Description
“[4-[2-[(4-Chlorobenzoyl)amino]ethyl]phenyl] 4-chlorobenzoate” is a chemical compound . It is also known as Bezafibrate Impurity .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” such as melting point, boiling point, density, molecular formula, and molecular weight can be found in chemical databases .Scientific Research Applications
Pharmacological Applications
Compounds with complex structures similar to “[4-[2-[(4-Chlorobenzoyl)amino]ethyl]phenyl] 4-chlorobenzoate” often undergo studies for their potential pharmacological effects. For example, Chlorogenic Acid (CGA), a polyphenol with a complex structure, demonstrates various therapeutic roles including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory activities. Its modulation of lipid and glucose metabolism suggests potential for treating disorders like cardiovascular disease and diabetes (Naveed et al., 2018).
Chemical Synthesis and Structural Analysis
The development of synthetic pathways and structural analysis of complex organic compounds is critical in chemical research. Studies on synthetic routes and spectroscopic properties of novel compounds, such as substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, provide insights into chemical synthesis techniques and structural characterization essential for developing new materials and drugs (Issac & Tierney, 1996).
Applications in Heterocyclic Compounds Synthesis
The versatility of certain core structures in facilitating the synthesis of heterocyclic compounds is of significant interest. For instance, 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones serve as precursors in synthesizing a variety of heterocyclic compounds, demonstrating the importance of core structures in chemical synthesis (Gomaa & Ali, 2020).
Environmental and Toxicological Studies
Research into the environmental persistence and toxicological effects of chemical compounds is vital for assessing their safety and ecological impact. The understanding of the fate, behavior, and potential endocrine-disrupting effects of compounds such as parabens in aquatic environments underscores the importance of environmental studies in chemical research (Haman et al., 2015).
properties
IUPAC Name |
[4-[2-[(4-chlorobenzoyl)amino]ethyl]phenyl] 4-chlorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17Cl2NO3/c23-18-7-3-16(4-8-18)21(26)25-14-13-15-1-11-20(12-2-15)28-22(27)17-5-9-19(24)10-6-17/h1-12H,13-14H2,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFDVUUIJCJJBGN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)C2=CC=C(C=C2)Cl)OC(=O)C3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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